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Compound of Interest

Compound Name: 2,2-Dimethyl-3-heptanone

Cat. No.: B099860

Essential Safety and Handling Guide for 2,2-
Dimethyl-3-heptanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,2-Dimethyl-3-heptanone in a laboratory setting. Adherence to
these guidelines is critical for ensuring personal safety and minimizing environmental impact.

. Chemical Hazard and Identification

2,2-Dimethyl-3-heptanone is a flammable liquid that can cause skin and eye irritation, as well
as respiratory discomfort. It is imperative to handle this chemical with appropriate personal
protective equipment (PPE) in a well-ventilated area.
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Identifier Value

CAS Number 19078-97-8
Molecular Formula C9H180
Molecular Weight 142.24 g/mol
GHS Pictograms

Signal Word Danger

Hazard Statements

H226: Flammable liquid and vapor.[1] H315:
Causes skin irritation.[1] H318: Causes serious
eye damage.[1] H335: May cause respiratory

irritation.[1]

Precautionary Statements

P210, P233, P240, P241, P242, P243, P261,
P264, P271, P280, P303+P361+P353,
P304+P340+P312, P305+P351+P338+P310,
P332+P313, P370+P378, P403+P233,
P403+P235, P405, P501

Il. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,2-Dimethyl-3-heptanone.
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Protection Type Specific Recommendations

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2]

Eye/Face Protection

i Use compatible chemical-resistant gloves.
Hand Protection )
Inspect gloves prior to use.

) ] Wear appropriate protective clothing to prevent
Skin and Body Protection ] ) )
skin exposure. A lab coat is required.

If working outside a fume hood or in an area
) ) with inadequate ventilation, use a NIOSH/MSHA
Respiratory Protection
or European Standard EN 149 approved

respirator.[2][3]

lll. Step-by-Step Handling Procedures

1. Engineering Controls:

¢ Always handle 2,2-Dimethyl-3-heptanone inside a certified chemical fume hood to minimize

inhalation exposure.

e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3]
2. Safe Handling Practices:

e Avoid contact with skin, eyes, and clothing.[2]

e Do not breathe vapors or mists.[4]

o Keep the container tightly closed when not in use.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4] No smoking.
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Use only non-sparking tools.[3]

Take precautionary measures against static discharge. Ground and bond containers when
transferring material.[2]

Wash hands thoroughly after handling.[2]

. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong bases, and strong reducing agents.[4]

Keep containers tightly closed in a designated flammables storage cabinet.

IV. Spill and Emergency Procedures

1.

Spill Response:

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable, closed container for disposal.[5]

Large Spills: Evacuate the area immediately. Remove all sources of ignition. Ventilate the
area. Wear appropriate PPE, including respiratory protection. Contain the spill and prevent it
from entering drains.

Clean the spill area thoroughly with soap and water.

. First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[2][6]
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« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.[2]

V. Disposal Plan

o All waste materials, including contaminated absorbents and PPE, must be disposed of as

hazardous waste.

¢ Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

e Do not dispose of down the drain or into the environment.

VI. Workflow for Handling 2,2-Dimethyl-3-heptanone
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Workflow for Handling 2,2-Dimethyl-3-heptanone
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Caption: Logical workflow for the safe handling of 2,2-Dimethyl-3-heptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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